Cas no 957062-61-2 (4-Bromo-1-butyl-1H-pyrazole)

4-Bromo-1-butyl-1H-pyrazole structure
4-Bromo-1-butyl-1H-pyrazole structure
Product Name:4-Bromo-1-butyl-1H-pyrazole
CAS No:957062-61-2
MF:C7H11BrN2
MW:203.079640626907
MDL:MFCD09801022
CID:802743
PubChem ID:26370231
Update Time:2025-04-19

4-Bromo-1-butyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-butyl-1H-pyrazole
    • 1H-Pyrazole,4-bromo-1-butyl-
    • 4-bromo-1-butylpyrazole
    • AKOS010259099
    • MFCD09801022
    • 4-Bromo-1-butyl-1H-pyrazole, AldrichCPR
    • CS-0195435
    • A858897
    • 4-Bromo-1-butyl-pyrazole
    • 957062-61-2
    • F8882-3874
    • DTXSID90650098
    • KUKZNMXVEOCKFE-UHFFFAOYSA-N
    • BS-24729
    • SCHEMBL672494
    • E90257
    • DB-094718
    • MDL: MFCD09801022
    • Inchi: 1S/C7H11BrN2/c1-2-3-4-10-6-7(8)5-9-10/h5-6H,2-4H2,1H3
    • InChI Key: KUKZNMXVEOCKFE-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)CCCC

Computed Properties

  • Exact Mass: 202.01100
  • Monoisotopic Mass: 202.01056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 2.44570

4-Bromo-1-butyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM188211-25g
4-Bromo-1-butyl-1H-pyrazole
957062-61-2 95%
25g
$295 2021-08-05
Chemenu
CM188211-5g
4-Bromo-1-butyl-1H-pyrazole
957062-61-2 95%
5g
$132 2024-07-18
Chemenu
CM188211-10g
4-Bromo-1-butyl-1H-pyrazole
957062-61-2 95%
10g
$220 2024-07-18
Chemenu
CM188211-25g
4-Bromo-1-butyl-1H-pyrazole
957062-61-2 95%
25g
$477 2024-07-18
Chemenu
CM188211-100g
4-Bromo-1-butyl-1H-pyrazole
957062-61-2 95%
100g
$1269 2024-07-18
Apollo Scientific
OR11984-1g
4-Bromo-1-butyl-1H-pyrazole
957062-61-2
1g
£70.00 2023-09-01
Apollo Scientific
OR11984-5g
4-Bromo-1-butyl-1H-pyrazole
957062-61-2
5g
£210.00 2023-09-01
abcr
AB237591-1 g
4-Bromo-1-butyl-1H-pyrazole; 95%
957062-61-2
1g
€91.40 2022-03-04
abcr
AB237591-5 g
4-Bromo-1-butyl-1H-pyrazole; 95%
957062-61-2
5g
€212.20 2022-03-04
abcr
AB237591-10 g
4-Bromo-1-butyl-1H-pyrazole; 95%
957062-61-2
10g
€333.00 2022-03-04

4-Bromo-1-butyl-1H-pyrazole Related Literature

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.